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Overview of Cedrol

Cedrol is a natural sesquiterpene alcohol, a major component of cedarwood oil [1]. Recent scientific interest

has explored its potential therapeutic applications. The table below summarizes key findings from recent in

vivo studies.

Study Focus /
Model

Subject (Dosage,
Administration)

Treatment
Duration

Key Findings /
Proposed Effects

Safety & Toxicity
Observations

Neuroprotection
[2]

Male Wistar rat

(10 & 20 mg/kg,
oral gavage)

From 3 days

before to 6
weeks after

disease
induction

Improved

motor/cognitive
function; reduced

oxidative stress in the
brain (↑SOD, ↑thiol,

↓MDA)

No adverse

effects reported at
tested doses in

the model.

Anti-Obesity [1] Mouse (0.2% w/w

in high-fat diet)

19 weeks Prevented body weight

gain, hepatic steatosis,
insulin resistance;

ameliorated glucose
intolerance.

No overt toxicity

reported; diet was
well-tolerated for

the study period.

Muscle Atrophy
[3]

Mouse (cedrol
derivative in diet)

Not specified Attenuated muscle
atrophy by inhibiting

myostatin/MuRF1 via

The study focused
on a derivative;

specific cedrol
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Study Focus /
Model

Subject (Dosage,
Administration)

Treatment
Duration

Key Findings /
Proposed Effects

Safety & Toxicity
Observations

Ca2+-CaMK-FoxO3a
pathway.

toxicity not
discussed.

Experimental Methodologies in Key Studies

For researchers looking to replicate or build upon these findings, here are the detailed experimental protocols

from the key studies.

1. Neuroprotective Study in a Parkinson's Disease Model [2]

Animal Model: Adult male Wistar rats (200-250 g) were used.

Disease Induction: Parkinson's disease was unilaterally induced by a single injection of 6-
hydroxydopamine (6-OHDA) (16 μg/4 μL) into the left medial forebrain bundle (MFB) under

ketamine/xylazine anesthesia. Stereotaxic coordinates were: Anteroposterior: -3.6 mm;
Mediolateral: +1.8 mm; Dorsoventral: -8.2 mm.

Treatment: Cedrol (10 or 20 mg/kg) or vehicle (saline with 1% DMSO) was administered daily
via oral gavage, starting 3 days before surgery and continuing for 6 weeks post-surgery.

Behavioral Assessments: Apomorphine-induced rotational test (motor asymmetry), rotarod
test (motor coordination and balance), open field test (general locomotor activity), and passive

avoidance test (cognitive function).
Biochemical Analysis: Striatal levels of malondialdehyde (MDA), total thiol, and superoxide

dismutase (SOD) activity were measured to assess oxidative stress.

2. Anti-Obesity Study in a Mouse Model [1]

Animal Model: 10-week-old C57BL/6J mice.
Dietary Intervention: Mice were fed either a chow diet, a high-fat diet (HFD), or an HFD

supplemented with 0.2% (w/w) cedrol for 19 weeks.
Metabolic Assessments: Body weight gain, visceral fat pad weight, and adipocyte size were

measured. Glucose tolerance tests (GTT) and insulin tolerance tests (ITT) were performed to
assess glucose metabolism and insulin sensitivity.

Mechanistic Studies: Hepatic steatosis was evaluated, 16S rRNA sequencing was used to
analyze gut microbiota composition, and RNA sequencing (transcriptome analysis) was

performed on epididymal white adipose tissue.
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Proposed Mechanism of Action for a Cedrol Derivative

The following diagram illustrates a potential signaling pathway for a cedrol derivative in attenuating muscle

atrophy, as identified in one study [3]. This offers insight into how cedrol might interact with biological

systems.
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Figure: Proposed pathway for a cedrol derivative inhibiting myostatin and MuRF1 expression via the

MOR23 calcium signaling pathway. Based on [3].
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Research Implications and Data Gaps

The available data, while promising, is insufficient for a complete toxicological assessment.

The existing evidence suggests that cedrol is well-tolerated in specific animal models and at the

doses tested for medium to long-term durations [2] [1].
Critical data gaps remain regarding its:

Acute and chronic toxicity profiles, including standard measures like LD50.
Genotoxicity, carcinogenicity, and reproductive toxicity.

Pharmacokinetics, including absorption, distribution, metabolism, and excretion (ADME).
Safety in other species, particularly non-rodents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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